Cas no 51673-64-4 (Methyl 2-Formylpropanoate)

Methyl 2-Formylpropanoate structure
Methyl 2-Formylpropanoate structure
Product Name:Methyl 2-Formylpropanoate
CAS No:51673-64-4
MF:C5H8O3
MW:116.115221977234
CID:368280
PubChem ID:103507
Update Time:2025-04-19

Methyl 2-Formylpropanoate Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,2-methyl-3-oxo-, methyl ester
    • Methyl 2-Formylpropanoate
    • methyl 2-methyl-3-oxopropanoate
    • METHYL 3-OXOISOBUTYRATE
    • 2-Formylpropionic acid, methyl ester
    • HWYJZXYVLPKDLM-UHFFFAOYSA-N
    • DTXSID10885966
    • EN300-6970235
    • AC6281
    • NS00058143
    • W-111024
    • Methyl2-Methyl-3-oxopropanoate
    • Methyl 2-methyl-3-oxopropionate
    • 51673-64-4
    • AKOS006273779
    • methyl 2-formylpropionate
    • EINECS 257-343-6
    • SY238219
    • methyl alpha-formylpropionate
    • MFCD00044011
    • Propanoic acid, 2-methyl-3-oxo-, methyl ester
    • FT-0713873
    • SCHEMBL222114
    • alpha-formyl-propionic acid methyl ester
    • 2-methyl-3-oxo-propionic acid methyl ester
    • alpha-formylpropionic acid methyl ester
    • DA-20206
    • DTXCID401025318
    • MDL： MFCD00044011
    • Inchi： 1S/C5H8O3/c1-4(3-6)5(7)8-2/h3-4H,1-2H3
    • InChI Key： HWYJZXYVLPKDLM-UHFFFAOYSA-N
    • SMILES： O(C)C(C(C=O)C)=O

Computed Properties

  • Exact Mass: 116.04734
  • Monoisotopic Mass: 116.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 97.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 140.4±23.0 °C at 760 mmHg
  • Flash Point: 43.6±22.7 °C
  • PSA: 43.37
  • Vapor Pressure: 6.1±0.3 mmHg at 25°C

Methyl 2-Formylpropanoate Security Information

Methyl 2-Formylpropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A449000073-100mg
Methyl 2-methyl-3-oxopropanoate
 51673-64-4 98%
100mg
 $350.00 2023-09-01
Alichem
A449000073-1g
Methyl 2-methyl-3-oxopropanoate
 51673-64-4 98%
1g
 $2800.00 2023-09-01
TRC
M302680-100mg
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 51673-64-4
100mg
 $ 201.00 2023-09-07
TRC
M302680-1g
Methyl 2-Formylpropanoate
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1g
 $ 1608.00 2023-09-07
eNovation Chemicals LLC
D696925-0.25g
Methyl 2-Methyl-3-oxopropanoate
 51673-64-4 95%
0.25g
 $280 2023-08-31
eNovation Chemicals LLC
D696925-1g
Methyl 2-Methyl-3-oxopropanoate
 51673-64-4 95%
1g
 $450 2023-08-31
eNovation Chemicals LLC
D696925-5g
Methyl 2-Methyl-3-oxopropanoate
 51673-64-4 95%
5g
 $1090 2023-08-31
TRC
M302680-1000mg
Methyl 2-Formylpropanoate
 51673-64-4
1g
 $1608.00 2023-05-18
Aaron
AR00DMB0-100mg
methyl 3-oxoisobutyrate
 51673-64-4 95%
100mg
 $339.00 2025-02-10
Aaron
AR00DMB0-250mg
methyl 3-oxoisobutyrate
 51673-64-4 95%
250mg
 $400.00 2025-02-10

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